N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE

• IUPAC Name: 2-(4-chlorophenyl)-N-[(3,4,5-trimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C18H22ClNO3/c1-21-16-10-14(11-17(22-2)18(16)23-3)12-20-9-8-13-4-6-15(19)7-5-13/h4-7,10-11,20H,8-9,12H2,1-3H3
• InChI Key: SCRYGBBBABOUES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNCCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H22ClNO3
• Molecular Weight: 335.8 g/mol

Description

N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE is an organic compound that belongs to the class of amines. This compound features a benzylamine structure with a 4-chlorophenethyl group and a 3,4,5-trimethoxybenzyl group attached to the nitrogen atom. Compounds of this nature are often studied for their potential biological activities and applications in various fields of science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE typically involves the reaction of 4-chlorophenethylamine with 3,4,5-trimethoxybenzyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but on a larger scale. The process may include additional steps for purification, such as recrystallization or chromatography, to ensure the compound’s purity and quality.

Chemical Reactions Analysis

Types of Reactions

N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction may produce simpler amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for potential therapeutic uses.

Industry: May be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE would depend on its specific biological target. Generally, such compounds may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-(4-METHOXYPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE
• N-(4-CHLOROPHENETHYL)-N-(3,4-DIMETHOXYBENZYL)AMINE
• N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYPHENYL)AMINE

Uniqueness

N-(4-CHLOROPHENETHYL)-N-(3,4,5-TRIMETHOXYBENZYL)AMINE is unique due to the specific combination of the 4-chlorophenethyl and 3,4,5-trimethoxybenzyl groups. This unique structure may confer distinct chemical and biological properties compared to similar compounds.